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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available spectroscopic data for the compound 2,6-
Dichloro-N,N-dimethylaniline. Due to the limited availability of public experimental spectra for
this specific molecule, this document presents predicted mass spectrometry data and an
analysis of expected nuclear magnetic resonance (NMR) and infrared (IR) spectral features
based on its chemical structure. Detailed, generalized experimental protocols for acquiring
such data are also provided.

Spectroscopic Data Summary

The following tables summarize the available and expected spectroscopic data for 2,6-
Dichloro-N,N-dimethylaniline.

Mass Spectrometry

Mass spectrometry data is crucial for determining the molecular weight and fragmentation
pattern of a compound. While experimental mass spectra for 2,6-Dichloro-N,N-
dimethylaniline are not readily available in the public domain, predicted data from
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computational models provides valuable insight into the expected mass-to-charge ratios of
various adducts.

Table 1: Predicted Mass Spectrometry Data for 2,6-Dichloro-N,N-dimethylaniline

Adduct lon Predicted m/z
[M+H]* 190.01848
[M+Na]* 212.00042
[M-H]~ 188.00392
[M+NHa]* 207.04502
[M+K]* 227.97436
[M]* 189.01065
[M]~ 189.01175

Data sourced from PubChem CID 42057.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental NMR data for 2,6-Dichloro-N,N-dimethylaniline was not found in a
comprehensive search of available scientific literature and databases. However, the expected
chemical shifts and multiplicities can be predicted based on the molecular structure.

Table 2: Predicted *H NMR Spectral Data for 2,6-Dichloro-N,N-dimethylaniline

Predicted Chemical

Protons Shift (3, ppm) Multiplicity Integration
N(CHs)2 ~27-3.0 Singlet (s) 6H
Aromatic H (H4) ~72-74 Triplet (t) 1H
Aromatic H (H3, H5) ~7.0-7.2 Doublet (d) 2H

Table 3: Predicted 13C NMR Spectral Data for 2,6-Dichloro-N,N-dimethylaniline
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Carbon Predicted Chemical Shift (8, ppm)
N(CHs)2 ~45

Aromatic C (C4) ~128

Aromatic C (C3, C5) ~129

Aromatic C-CI (C2, C6) ~ 135

Aromatic C-N (C1) ~ 150

Infrared (IR) Spectroscopy

Specific experimental IR spectra for 2,6-Dichloro-N,N-dimethylaniline are not publicly
available. The following table outlines the expected characteristic absorption bands based on

the functional groups present in the molecule.

Table 4: Expected Infrared (IR) Absorption Bands for 2,6-Dichloro-N,N-dimethylaniline

Expected Wavenumber

Functional Group Intensity
(cm™)

C-H (Aromatic) 3000 - 3100 Medium

C-H (Alkyl) 2850 - 3000 Medium

C=C (Aromatic) 1450 - 1600 Medium to Strong

C-N (Aromatic Amine) 1250 - 1360 Strong

C-ClI (Aryl Halide) 1000 - 1100 Strong

Experimental Protocols

The following sections describe generalized methodologies for the acquisition of spectroscopic
data for substituted anilines like 2,6-Dichloro-N,N-dimethylaniline.

NMR Spectroscopy

Sample Preparation:
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» Dissolve approximately 5-10 mg of 2,6-Dichloro-N,N-dimethylaniline in 0.5-0.7 mL of a
deuterated solvent (e.g., Chloroform-d, CDCIs).

e Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing (0O ppm).

o Transfer the solution to a 5 mm NMR tube.
1H and 3C NMR Data Acquisition:
e Acquire spectra on a 400 MHz or higher field NMR spectrometer.

e For H NMR, a typical spectral width of -2 to 12 ppm is used with a sufficient number of
scans to achieve a good signal-to-noise ratio.

e For 3C NMR, a wider spectral width (e.g., 0 to 220 ppm) is necessary. A proton-decoupled
pulse sequence is typically used to simplify the spectrum and enhance the signal of carbon
atoms.

Infrared (IR) Spectroscopy

Sample Preparation:

o Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly on
the ATR crystal.

o KBr Pellet: Grind a small amount of the sample with dry potassium bromide (KBr) and press
the mixture into a thin, transparent pellet.

Data Acquisition:
o Record the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.
e Collect a background spectrum of the empty sample compartment or the pure KBr pellet.

e Scan the sample over a typical range of 4000 to 400 cm™—1.
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» The final spectrum is presented as percent transmittance or absorbance versus wavenumber
(cm™2).

Mass Spectrometry

Sample Introduction and lonization:

The sample can be introduced via direct infusion or coupled with a chromatographic
technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

e For GC-MS, the sample is vaporized and separated on a capillary column before entering
the mass spectrometer.

e For LC-MS, the sample is dissolved in a suitable solvent and separated on an HPLC column.

o Common ionization techniques include Electron lonization (El) for GC-MS and Electrospray
lonization (ESI) for LC-MS.

Data Acquisition:

e The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on their mass-
to-charge ratio (m/z).

e A mass spectrum is generated, plotting ion intensity against m/z.

Workflow and Visualization

The general workflow for the spectroscopic analysis of a chemical compound is outlined below.
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General Workflow for Spectroscopic Analysis
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A generalized workflow for the spectroscopic analysis of a chemical compound.

This diagram illustrates the logical flow from sample preparation through various spectroscopic
analyses to the final data interpretation and reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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